Cas no 57631-05-7 (3-(Trifluoromethyl)-1H-indazole)

3-(Trifluoromethyl)-1H-indazole structure
57631-05-7 structure
Product Name:3-(Trifluoromethyl)-1H-indazole
CAS No:57631-05-7
MF:C8H5F3N2
MW:186.133911848068
CID:1039846
PubChem ID:21407816
Update Time:2024-11-03

3-(Trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)-1H-indazole
    • LogP
    • 3-(trifluoromethyl)-2H-indazole
    • 3-trifluoromethyl-indazole
    • SCHEMBL4751136
    • DS-16777
    • F82214
    • EN300-3193108
    • A15664
    • CHEMBL1762737
    • 57631-05-7
    • FT-0714703
    • 863637-27-8
    • 3-Trifluoromethyl-1H-indazole
    • MFCD11111669
    • DTXSID30613268
    • BCP26983
    • AKOS006306428
    • 1H-Indazole, 3-(trifluoromethyl)-
    • DB-072351
    • MDL: MFCD11111669
    • Inchi: 1S/C8H5F3N2/c9-8(10,11)7-5-3-1-2-4-6(5)12-13-7/h1-4H,(H,12,13)
    • InChI Key: PJVACBOIQLBALV-UHFFFAOYSA-N
    • SMILES: FC(C1=C2C=CC=CC2=NN1)(F)F

Computed Properties

  • Exact Mass: 186.04055
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Boiling Point: 268.5°C at 760 mmHg
  • PSA: 28.68

3-(Trifluoromethyl)-1H-indazole Security Information

3-(Trifluoromethyl)-1H-indazole Pricemore >>

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